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Compound of Interest

Compound Name: 3,6-Dichloro-1,2,4,5-tetrazine

Cat. No.: B031795

An In-Depth Technical Guide to 3,6-Dichloro-1,2,4,5-tetrazine

Introduction

3,6-Dichloro-1,2,4,5-tetrazine, a versatile chemical compound, is recognized for its unique
properties and wide-ranging applications, particularly as a foundational building block in
organic chemistry and in the synthesis of energetic materials.[1] This nitrogen-rich heterocycle
Is characterized by a six-membered aromatic ring containing four nitrogen atoms and two
chlorine substituents. The presence of electron-withdrawing chlorine atoms significantly
enhances the electrophilicity of the tetrazine core, making it highly reactive and valuable for
various chemical transformations.[2] Its enhanced stability and reactivity make it an ideal
candidate for researchers focused on developing new materials with explosive or propellant
characteristics.[1] Furthermore, its ability to participate in diverse chemical reactions allows for
the creation of complex molecules utilized in pharmaceuticals, agrochemicals, and advanced
materials.[1][2] A significant area of application is in bioorthogonal chemistry, where its rapid
and specific reactions are used for labeling biomolecules in living systems.[2]

Physicochemical and Computational Data

A summary of the key properties of 3,6-Dichloro-1,2,4,5-tetrazine is presented below. This
data is essential for its handling, application in synthesis, and computational modeling.
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Property Value

CAS Number 106131-61-7[1][3][4][5][6][7]
Molecular Formula C2Cl2Na[1][3][4][5][7]
Molecular Weight 150.95 g/mol [1][4][5][7]
Appearance Light yellow to brown powder/crystal[1][6]
Melting Point 146 - 151 °C[1]

Purity >95-97% (HPLC)[1][4][5][6]
SMILES CIC1=NN=C(Cl)N=N1[4]
Topological Polar Surface Area (TPSA) 51.56 A2[4]

LogP 0.5734[4]

Storage Temperature 2 - 8 °C[1] or -20°C[4]

Synthesis and Experimental Protocols

The synthesis of 3,6-dichloro-1,2,4,5-tetrazine is a critical process for its subsequent use in
various applications. A prevalent and well-documented strategy involves the direct chlorination
of a precursor molecule.

General Synthetic Route

A common method for synthesizing 3,6-dichloro-1,2,4,5-tetrazine is through the chlorination of
3,6-dihydrazino-1,2,4,5-tetrazine (DHT).[2] DHT itself is typically prepared in a multi-step
process that starts from guanidine hydrochloride and hydrazine.[2][8] The final chlorination step
converts DHT into the target compound.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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